![molecular formula C24H22N4O3S B2407995 5-({4-[(4-chlorobenzoyl)amino]phenoxy}methyl)-N-(2-methoxyethyl)isoxazole-3-carboxamide CAS No. 1115867-21-4](/img/structure/B2407995.png)
5-({4-[(4-chlorobenzoyl)amino]phenoxy}methyl)-N-(2-methoxyethyl)isoxazole-3-carboxamide
Description
5-({4-[(4-chlorobenzoyl)amino]phenoxy}methyl)-N-(2-methoxyethyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C24H22N4O3S and its molecular weight is 446.53. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry and Drug Discovery
The 1,2,3-triazole moiety in Compound A has been widely explored in medicinal chemistry. Researchers have harnessed its potential for developing anti-HIV, antitubercular, antiviral, antibacterial, and anticancer agents . Additionally, the pyrazole ring, a significant heterocyclic component, serves as a crucial pharmacophore in drug discovery. Existing drugs containing the pyrazole motif exhibit anti-inflammatory, analgesic, vasodilator, and antidepressant properties. Furthermore, pyrazoles find applications in cancer treatment, obesity management, and cytoprotection .
Anticancer Activity
Compound A’s structural features contribute to its potential as an anticancer agent. The 1,2,4-oxadiazole ring and the N-(4-methylsulfanylphenyl)methyl group may play pivotal roles in inhibiting cancer cell growth. Researchers have investigated its cytotoxic effects against various cancer cell lines, including melanoma (SK-MEL-2), with promising results .
Antimicrobial Properties
Hydrazones, a class of compounds that includes Compound A, exhibit diverse biological and pharmacological activities. These properties extend to antimicrobial effects, making them relevant for combating infections. The compound’s hydrazone linkage could contribute to its antimicrobial potential .
Anti-Inflammatory and Analgesic Applications
Given the pyrazole ring’s established anti-inflammatory and analgesic properties, Compound A may hold promise in managing pain and inflammation. Its unique combination of functional groups could enhance these effects .
Vasodilation and Cardiovascular Applications
Pyrazoles are known vasodilators, influencing blood vessel dilation. Compound A’s structure suggests potential cardiovascular applications, although further research is needed to validate this hypothesis .
Cytoprotective Effects
Hydrazones, including Compound A, exhibit cytoprotective properties. These effects are relevant in safeguarding cells from oxidative stress, toxic insults, and other damaging factors .
properties
IUPAC Name |
2-[5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]-N-[(4-methylsulfanylphenyl)methyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N4O3S/c1-16-3-7-18(8-4-16)23-26-24(31-27-23)19-9-12-22(30)28(14-19)15-21(29)25-13-17-5-10-20(32-2)11-6-17/h3-12,14H,13,15H2,1-2H3,(H,25,29) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCJVYDDGVMWFPE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NOC(=N2)C3=CN(C(=O)C=C3)CC(=O)NCC4=CC=C(C=C4)SC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N4O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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